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Compound of Interest

Compound Name: Allyl trifluoroacetate

CAS No.: 383-67-5

Cat. No.: B1265431

Get Quote

Allyl trifluoroacetate (ATFA), identified by CAS Number 383-67-5, is a specialized organic

reagent that has garnered significant interest within the realms of synthetic chemistry and

pharmaceutical development.[1] As a colorless to light yellow liquid, its molecular structure

(C₅H₅F₃O₂) uniquely combines the reactivity of an allyl group with the potent electron-

withdrawing nature of a trifluoroacetate moiety.[2][3] This combination makes ATFA a valuable

intermediate and building block in various organic transformations, particularly in the synthesis

of complex fluorinated molecules, which are of high interest in agrochemical and

pharmaceutical discovery.[3][4]

The trifluoroacetate group enhances the electrophilicity of the molecule, while the allyl group

serves as a versatile handle for transformations such as palladium-catalyzed asymmetric allylic

alkylations, a key strategy in modern drug discovery.[3][5] For researchers and process

chemists, a precise understanding of the fundamental physicochemical properties of reagents

like ATFA is not merely academic; it is the bedrock of reproducible, scalable, and safe

chemistry. The density and refractive index are two such critical parameters. They serve as

primary indicators of material identity and purity and are indispensable for accurate reagent

handling, reaction monitoring, and quality control.
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This guide provides an in-depth examination of the density and refractive index of allyl
trifluoroacetate. It moves beyond a simple recitation of values to detail the authoritative

experimental protocols for their determination, explaining the scientific rationale behind each

step to ensure data integrity and trustworthiness.

Core Physicochemical Properties
A comprehensive understanding of a reagent begins with its key physical constants. These

values are the benchmarks against which laboratory materials are validated. The accepted

properties for allyl trifluoroacetate are summarized below.

Property Value Conditions Source(s)

Density 1.183 g/mL at 25 °C [2][6]

Specific Gravity 1.18 at 20/20 °C

Refractive Index (n/D) 1.335 at 20 °C [2][6]

Molecular Weight 154.09 g/mol [2][6][7][8]

Boiling Point 66-67 °C [2][6]

CAS Number 383-67-5 [2][6][7][9]

Molecular Formula C₅H₅F₃O₂ [2][6][7][8]

Part I: Authoritative Determination of Density
Theoretical Framework

Density (ρ) is an intrinsic property of a substance, defined as its mass per unit volume. For

liquids, it is highly sensitive to temperature; as temperature increases, kinetic energy causes

molecules to move further apart, generally resulting in decreased density. Therefore, stating the

temperature at which a measurement was taken is scientifically non-negotiable. The literature

value for allyl trifluoroacetate is most commonly cited at 25 °C.[2][6]

Experimental Protocol: Density Measurement via Pycnometry
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The use of a pycnometer, or specific gravity bottle, remains a gold-standard (gravimetric)

method for determining the density of liquids with high precision. Its design allows for the

measurement of a highly precise and reproducible volume. The protocol below is a self-

validating system, as it relies on calibration against a primary standard—purified water.

Step-by-Step Methodology

Preparation and Calibration:

Step 1.1 (Cleaning): Thoroughly clean a glass pycnometer (e.g., 10 mL or 25 mL) with a

suitable solvent like acetone, followed by deionized water to remove any organic or

inorganic residues. Dry the pycnometer completely in an oven at 105 °C and allow it to

cool to ambient temperature in a desiccator.

Causality: Residual contaminants or moisture would introduce significant mass errors,

invalidating the measurement. Cooling in a desiccator prevents the adsorption of

atmospheric moisture.

Step 1.2 (Tare Mass): Accurately weigh the clean, dry pycnometer with its stopper on an

analytical balance to four decimal places. Record this as m₁.

Step 1.3 (Water Mass): Fill the pycnometer with freshly deionized water that has been

equilibrated to a precise temperature (e.g., 25.0 ± 0.1 °C). Insert the stopper, allowing

excess water to exit through the capillary. Carefully dry the exterior of the pycnometer.

Weigh the filled pycnometer and record the mass as m₂.

Trustworthiness: Using temperature-equilibrated, high-purity water is crucial. The known

density of water at this specific temperature (ρ_water) will be used to calculate the exact

volume of the pycnometer, effectively calibrating the vessel.

Sample Measurement:

Step 2.1 (Sample Preparation): Empty and thoroughly dry the pycnometer as in Step 1.1.

Step 2.2 (Sample Mass): Fill the pycnometer with allyl trifluoroacetate, which has also

been equilibrated to the same temperature (25.0 ± 0.1 °C). Stopper, wipe, and weigh the

filled pycnometer. Record this mass as m₃.
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Expertise: Ensuring the sample is at the same temperature as the calibration standard

is the most critical variable to control. A water bath is essential for this purpose.

Calculation:

Step 3.1 (Volume Calculation): Calculate the precise volume of the pycnometer (V_pyc)

using the data from the water measurement: V_pyc = (m₂ - m₁) / ρ_water (where ρ_water

at 25 °C is 0.99704 g/mL)

Step 3.2 (Density Calculation): Calculate the density of the allyl trifluoroacetate sample

(ρ_ATFA): ρ_ATFA = (m₃ - m₁) / V_pyc

Workflow for Density Determination
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Caption: Workflow for high-precision density measurement using a pycnometer.
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Part II: Authoritative Determination of Refractive
Index
Theoretical Framework

The refractive index (RI) of a substance is a dimensionless number that describes how fast

light travels through that material. It is defined as the ratio of the speed of light in a vacuum to

the speed of light in the substance. The RI is dependent on both the temperature of the

substance and the wavelength of the light used for the measurement. By convention, the RI is

reported as nTλ, where T is the temperature in Celsius and λ is the wavelength of light. For

organic liquids, the standard is typically the sodium D-line (λ = 589 nm) at 20 °C, as seen in the

literature value for ATFA (n20D = 1.335).[2][6] The refractive index is an exceptionally sensitive

and rapid method for assessing the purity of a liquid sample.

Experimental Protocol: Measurement via Abbe Refractometer

The Abbe refractometer is the standard laboratory instrument for measuring the refractive index

of liquids. It operates on the principle of total internal reflection.

Step-by-Step Methodology

Instrument Calibration:

Step 1.1 (Power On & Temperature Control): Turn on the refractometer and the attached

circulating water bath. Allow the instrument's prisms to equilibrate to the standard

temperature of 20.0 ± 0.1 °C.

Step 1.2 (Calibration Check): Place a few drops of a known RI standard (e.g., distilled

water, n20D = 1.3330) onto the lower prism. Close the prisms and allow a minute for

thermal equilibrium.

Step 1.3 (Adjustment): Look through the eyepiece and turn the adjustment knob until the

light and dark fields converge into a sharp line. Align this line exactly with the center of the

crosshairs. If the reading on the scale does not match the known value for the standard,

adjust the calibrator screw as per the instrument's manual.
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Trustworthiness: This initial calibration is a mandatory, self-validating step. It ensures

that the instrument is performing accurately before the unknown sample is measured,

lending authority to the resulting data.

Sample Measurement:

Step 2.1 (Cleaning): Clean the prisms thoroughly with a soft lens tissue wetted with

ethanol or acetone to remove the calibration standard, then perform a final wipe with a dry

tissue.

Step 2.2 (Sample Application): Apply 2-3 drops of allyl trifluoroacetate directly onto the

surface of the lower prism.

Step 2.3 (Measurement): Close the prisms immediately to prevent evaporation. Look

through the eyepiece, bring the borderline into sharp focus, and align it with the center of

the crosshairs.

Step 2.4 (Reading): Read the refractive index value directly from the instrument's scale.

Perform the measurement in triplicate and report the average value.

Post-Measurement:

Step 3.1 (Cleaning): Immediately and thoroughly clean the prisms with a suitable solvent

to prevent any residue from hardening or damaging the prism surface.

Workflow for Refractive Index Measurement
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Caption: Standard workflow for refractive index measurement using an Abbe refractometer.

Conclusion: Foundational Data for Advanced
Applications
The density and refractive index of allyl trifluoroacetate are more than just numbers in a

catalog; they are foundational data points that ensure precision, safety, and reproducibility in

the laboratory. For scientists in drug development and process chemistry, the ability to

independently verify these properties using the authoritative methods described herein is a

critical skill. It underpins the reliable use of ATFA as a reagent for synthesizing novel fluorinated

compounds and other high-value pharmaceutical intermediates.[2][3] Furthermore,

understanding the properties of trifluoroacetate-containing molecules is relevant, as the

trifluoroacetate anion itself can exhibit biological activity, such as modulating glycine receptors,

a consideration for any downstream in-vitro or in-vivo studies.[10] Adherence to these rigorous,

self-validating protocols ensures that the data generated is trustworthy, forming a solid basis for

innovative research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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